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Compound of Interest

Compound Name: 4-Hydroxy-6-methylnicotinic acid

Cat. No.: B1337402

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Safety Data Sheet (SDS) from a certified supplier. Always
consult the specific SDS for the most accurate and up-to-date information before handling this
chemical.

Introduction

4-Hydroxy-6-methylnicotinic acid is a heterocyclic compound with potential applications in
pharmaceutical research and development. As with any chemical substance, a thorough
understanding of its safety, handling, and toxicological properties is paramount for ensuring the
well-being of laboratory personnel and the integrity of research. This technical guide provides a
consolidated overview of the available safety and handling information for 4-Hydroxy-6-
methylnicotinic acid.

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
4-Hydroxy-6-methylnicotinic acid is classified as an irritant. The following tables summarize
its GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification
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Hazard Class Hazard Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3

Source: PubChem CID 10702014[1]

Table 2: GHS Hazard Statements and Pictogram

Pictogram Signal Word Hazard Statements

! Warning H315: Causes skin irritation.[1]

H319: Causes serious eye

irritation.[1]

H335: May cause respiratory

irritation.[1]

The GHS classification indicates that 4-Hydroxy-6-methylnicotinic acid can cause significant
irritation upon contact with the skin and eyes, and may lead to respiratory irritation if inhaled.
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GHS Classification

H319: Eye Irritation H335: Respiratory Irritation H315: Skin Irritation
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Caption: GHS Hazard Communication Workflow for 4-Hydroxy-6-methylnicotinic acid.

Toxicity Information

A comprehensive search of publicly available toxicological databases and literature has been
conducted.

Quantitative Toxicity Data: There is currently no publicly available quantitative toxicity data,
such as LD50 (Lethal Dose, 50%) for oral or dermal routes, or LC50 (Lethal Concentration,
50%) for inhalation, for 4-Hydroxy-6-methylnicotinic acid.

Toxicokinetics and Mechanism of Toxicity: Information regarding the absorption, distribution,
metabolism, and excretion (ADME) of 4-Hydroxy-6-methylnicotinic acid in biological systems
is not available. The specific mechanism by which it exerts its irritant effects has not been
elucidated in the reviewed literature.

Toxicity of Related Compounds: Studies on nicotinic acid and its derivatives indicate that at
high doses, adverse effects can include gastrointestinal issues and potential liver toxicity.[2][3]
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[4] However, it is crucial to note that these findings may not be directly applicable to 4-
Hydroxy-6-methylnicotinic acid due to differences in chemical structure.

Safe Handling and Experimental Protocols

Given the irritant nature of 4-Hydroxy-6-methylnicotinic acid, strict adherence to safe
handling protocols is mandatory. The following workflow is based on standard laboratory
practices for handling hazardous chemicals and the GHS precautionary statements associated
with this compound.
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Preparation

Consult Safety Data Sheet (SDS)

Ensure adequate ventilation
(Fume hood)

Don appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves
- Lab coat

Handling

(Avoid contact with skin and eyes] Avoid breathing dust

Weigh in a contained environment

i

Handle with care during transfers

Post-Handling

Decontaminate work surfaces

Dispose of waste according to regulations

Wash hands thoroughly

Store in a tightly closed container
in a dry, well-ventilated place

Click to download full resolution via product page

Caption: Safe Handling Workflow for 4-Hydroxy-6-methylnicotinic acid.
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Engineering Controls

o Ventilation: All work with 4-Hydroxy-6-methylnicotinic acid should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat to prevent skin contact.

o Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a
NIOSH-approved respirator may be necessary.

Handling Procedures

Avoid generating dust.

Use in a well-ventilated place.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken immediately:

Table 3: First-Aid Measures
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Exposure Route First-Aid Protocol

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the material to be released into the environment.

Conclusion

4-Hydroxy-6-methylnicotinic acid is a chemical that requires careful handling due to its
irritant properties. While quantitative toxicity data is currently lacking, the available GHS
classification provides a clear basis for implementing appropriate safety measures.
Researchers, scientists, and drug development professionals must adhere to the handling and
safety protocols outlined in this guide and the compound's specific Safety Data Sheet to ensure
a safe working environment. Further toxicological studies are warranted to fully characterize the
safety profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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